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Compound of Interest

Compound Name: 1,3-Difluoro-2-iodopropane
Cat. No.: B8216339
Get Quote
\ J

Executive Summary & Chemical Assessment

1,3-Difluoro-2-iodopropane (CAS: 154874-11-0) presents a dual-hazard profile characteristic
of mixed-halogenated alkyls. It combines the volatility and lipophilicity of short-chain
fluoroalkanes with the reactivity of alkyl iodides. Proper disposal is not merely a regulatory
checkbox; it is a critical safety operation to prevent the formation of hydrofluoric acid (HF) and
hydroiodic acid (HI) in uncontrolled environments, and to mitigate the alkylating potential of the
compound.

This guide defines the closed-loop disposal protocol, ensuring that from the moment of
generation to final thermal destruction, the compound is contained, segregated, and
neutralized effectively.

Physicochemical Waste Profile
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Parameter Data / Classification Relevance to Disposal
Unique Identifier for Waste
CAS Number 154874-11-0 _
Manifests
) MUST be segregated from
Waste Class Halogenated Organic Solvent

non-halogenated solvents.

Chemical Structure

Generates HF and HI upon

combustion.

Reactivity

Alkylating Agent

Potential carcinogen/mutagen;

requires minimizing exposure.

Flash Point

< 23°C (Est.[1] based on

analogs)

Treat as Flammable Liquid
(Class 3).

Incompatibilities

Strong Oxidizers, Strong

Bases

Risk of exothermic reaction or

polymerization in waste drums.

Pre-Disposal Safety & Segregation

Core Directive: Never dispose of 1,3-Difluoro-2-iodopropane down the drain. It is strictly

prohibited to release halogenated organics into municipal water systems due to persistence

and toxicity.

Personal Protective Equipment (PPE) Matrix

Before handling waste containers, verify the following PPE is active:

o Hand Protection: Double-gloving recommended. Inner layer: Nitrile (4 mil); Outer layer: Silver

Shield/4H (Laminate) if handling pure substance, or Nitrile (8 mil) for dilute waste. Rationale:

Alkyl iodides can penetrate standard nitrile over time.

o Respiratory: Work strictly within a certified chemical fume hood.

o Eye Protection: Chemical splash goggles (ANSI Z87.1).

Waste Segregation Logic
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The most common failure mode in laboratory waste management is improper segregation. 1,3-
Difluoro-2-iodopropane must be classified as Halogenated Waste.

e DO MIX WITH: Methylene chloride, Chloroform, Bromoethane, other compatible
halogenated solvents.

e DO NOT MIX WITH:

o Non-halogenated solvents (Acetone, Methanol, Ethanol) — Unless the entire container is
labeled Halogenated (costly).

o Acids/Bases — Risk of hydrolysis releasing HF/HI.

o Oxidizers — Risk of explosion.[2]

Figure 1: Waste Segregation Decision Tree

Waste Generation:
1,3-Difluoro-2-iodopropane

Is the solvent stream
Halogenated?

Is it compatible with
existing Halogenated Waste?

es (Standard Solvents)\No (Strong Oxidizers present)

DISPOSE IN: DISPOSE IN:

Halogenated Waste Container
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Separate Waste Stream
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Figure 1: Decision logic for segregating 1,3-Difluoro-2-iodopropane waste streams.

Click to download full resolution via product page
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Operational Disposal Procedures

Follow this protocol for the daily management of waste containing 1,3-Difluoro-2-
iodopropane.

Step 1: Container Selection & Labeling[3]

e Select Container: Use High-Density Polyethylene (HDPE) or glass containers. Avoid metal
containers if the waste is potentially acidic (hydrolysis risk).[3]

e Labeling: Apply a hazardous waste label before adding the first drop.[4]
o Primary Constituent: "Halogenated Solvent Waste"[4][3]
o Specific Components: List "1,3-Difluoro-2-iodopropane” explicitly.

o Hazard Checkboxes: Check "Flammable" and "Toxic".

Step 2: Transfer Protocol

o Place the waste container inside a secondary containment tray within the fume hood.
o Use a funnel with a lid or a safety waste funnel to minimize evaporation.
e Pour the 1,3-Difluoro-2-iodopropane mixture slowly.

o Close the lid immediately after transfer. Do not leave funnels open.

Step 3: Satellite Accumulation Area (SAA) Management

o Store the container in the designated SAA within the lab.

o Ensure the container is kept away from heat sources and direct sunlight (iodides can
degrade in light, increasing internal pressure).

o Weekly Inspection: Check for bulging (pressure buildup) or signs of cap degradation.

Professional Destruction & Lifecycle
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Once the waste leaves your laboratory, it enters a regulated destruction pathway.
Understanding this helps justify the segregation strictness.

The Incineration Process

1,3-Difluoro-2-iodopropane cannot be recycled or fuel-blended due to its halogen content. It
undergoes High-Temperature Incineration (Rotary Kiln) at >1000°C.

Thermal Oxidation: The C-F and C-I bonds are broken.

Acid Gas Generation: Fluorine converts to HF; lodine converts to HI or

Scrubbing: The exhaust gas passes through a caustic scrubber (Sodium Hydroxide).

Result: Neutral salts (NaF, Nal) are captured, preventing toxic emission into the atmosphere.

Figure 2: Cradle-to-Grave Disposal Workflow

Laboratory Bench Segregation Satellite i Weekly/Full _ [NSESEERIAEI0T) Transport Rotary Kiln Incinerator Exhaust Gas Caustic Scrubber
(Generation) (Halogenated Bin > (Manifesting) (>1000°C) (HF/HI Neutralization)

Figure 2: The destruction pathway for fluorinated/iodinated waste.

Click to download full resolution via product page
Emergency Response (Spills)
In the event of a spill during disposal transfer:
o Evacuate: Clear the immediate area.

e Assess: If <100 mL and contained in a hood, proceed to clean. If > 100 mL or outside hood,
call EHS/Emergency Response.

e PPE Upgrade: Wear 8-mil Nitrile gloves (double) and a respirator if outside a hood (only if fit-
tested).
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e Absorb: Use a Universal Absorbent (vermiculite or polypropylene pads). Do not use clay-
based absorbents if HF generation is suspected, though unlikely here.

o Decontaminate: Wash the surface with a dilute soap solution.

» Disposal of Debris: Place all absorbent materials and gloves into a bag, seal it, label as
"Hazardous Waste: 1,3-Difluoro-2-iodopropane Debris," and place in the solid hazardous
waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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